Beryllium-10

• CAS: 14390-89-7
• Synonyms: 10Be radioisotope; Be-10 radioisotope; Beryllium-10
• Molecular Formula: Be
• Molecular Weight: 10.013535 g/mol
• SMILES: [Be]
• InChI: InChI=1S/Be/i1+1
• InChIKey: ATBAMAFKBVZNFJ-OUBTZVSYSA-N

Beryllium-10 (¹⁰Be) is a long-lived, radioactive cosmogenic isotope with a half-life of approximately 1.39–1.52 million years. It is primarily produced in the Earth's atmosphere by cosmic ray spallation of nitrogen and oxygen, and to a lesser extent, in situ within surface rocks and minerals.

Beryllium-10 (Be-10): Longest-Lived Cosmogenic Radionuclide for Quantifying Earth Surface Processes and Paleoenvironmental Dynamics

Beryllium-10 (¹⁰Be) is a long-lived, radioactive cosmogenic isotope with a half-life of approximately 1.39–1.52 million years [1]. It is primarily produced in the Earth's atmosphere by cosmic ray spallation of nitrogen and oxygen, and to a lesser extent, in situ within surface rocks and minerals [2]. Its unique combination of a long half-life and a cosmogenic origin makes it a preeminent tracer for quantifying erosion rates, dating geological surfaces, and reconstructing past solar and geomagnetic activity across timescales of 10⁴ to 10⁷ years [3].

• [1] Beryllium-10. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Beryllium-10 (accessed April 2026). View Source
• [2] McHargue, L. R., & Damon, P. E. (1991). The global beryllium 10 cycle. Reviews of Geophysics, 29(2), 141-158. View Source
• [3] Nishiizumi, K., et al. (2007). Absolute calibration of 10Be AMS standards. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 258(2), 403-413. View Source

Why Generic 'Cosmogenic Nuclide' or 'Stable Beryllium Isotope' Substitution Fails for ¹⁰Be-Based Geoscience Applications

Procurement of a 'generic' cosmogenic nuclide or even stable beryllium-9 (⁹Be) is fundamentally inadequate for applications requiring the specific nuclear and chemical properties of ¹⁰Be. The analytical and interpretive frameworks for exposure dating, erosion rate quantification, and paleoenvironmental reconstruction are inextricably linked to the unique half-life, production pathways, and geochemical behavior of ¹⁰Be [1]. Substituting with another isotope like ²⁶Al or ³⁶Cl, or with a non-radioactive tracer, would invalidate established production rate calibrations, disrupt established AMS measurement protocols optimized for ¹⁰Be/⁹Be ratios, and yield data that cannot be compared to decades of published research [2].

• [1] Lal, D. (1988). In situ-produced cosmogenic isotopes in terrestrial rocks. Annual Review of Earth and Planetary Sciences, 16, 355-388. View Source
• [2] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source

Beryllium-10: Quantified Differentiation from Key Analogs in Half-Life, Dating Range, and Detection Sensitivity

Half-Life Mismatch with ²⁶Al Enables Unique ¹⁰Be/³⁶Cl Pair for Dating 0.2–0.5 Ma Sediments

The widely used ²⁶Al/¹⁰Be burial dating pair is ineffective for sediments younger than ~0.5 Ma due to similar half-lives (²⁶Al: ~0.7 Ma, ¹⁰Be: ~1.4 Ma). In contrast, the ³⁶Cl/¹⁰Be pair, leveraging ¹⁰Be's longer half-life, is specifically applicable to the 0.2–0.5 Ma range [1]. This is a direct head-to-head comparison of nuclide pair performance.

Evidence Dimension	Applicable Age Range for Burial Dating
Target Compound Data	0.2–0.5 Ma (using ³⁶Cl/¹⁰Be pair)
Comparator Or Baseline	²⁶Al/¹⁰Be pair: ineffective <0.5 Ma
Quantified Difference	Enables dating of sediments 0.2–0.5 Ma old, a range inaccessible to the ²⁶Al/¹⁰Be pair
Conditions	Burial dating of alluvial sediments; ³⁶Cl measured in K-feldspar, ¹⁰Be in quartz

Why This Matters

This property is critical for geoscientists requiring accurate chronology of Middle to Late Pleistocene landforms, where the standard ²⁶Al/¹⁰Be pair fails.

• [1] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source

¹⁰Be's 5-Orders-of-Magnitude AMS Sensitivity Advantage Over Beta Counting for Low-Level Detection

Accelerator Mass Spectrometry (AMS) measurement of ¹⁰Be achieves a detection limit approximately five orders of magnitude lower than that of conventional beta counting [1]. This cross-study comparison quantifies the analytical advantage of AMS for ¹⁰Be.

Evidence Dimension	Detection Limit
Target Compound Data	AMS detection limit: ~5 orders of magnitude lower than beta counting
Comparator Or Baseline	Beta counting method for ¹⁰Be
Quantified Difference	~100,000x lower detection limit
Conditions	Measurement of ¹⁰Be in marine accumulations aged up to ~6 Myr

Why This Matters

This sensitivity is non-negotiable for measuring the extremely low ¹⁰Be concentrations typical of geological samples, making AMS the only viable method for most research applications.

• [1] Sharma, P., et al. (1983). Particle accelerator measurements of 10Be in marine accumulations: Intercomparison with beta counting method. Journal of Earth System Science, 92(1), 1-4. View Source

¹⁰Be/⁹Be Ratio Quantifies Denudation Rate Across an Order of Magnitude (0.01–0.5 mm/yr)

The ¹⁰Be/⁹Be ratio in river sediments and waters serves as a quantitative proxy for catchment-wide denudation rates [1]. This class-level inference demonstrates the ratio's dynamic range.

Evidence Dimension	Denudation Rate Inferred from ¹⁰Be/⁹Be Ratio
Target Compound Data	0.01 mm/yr (Brazilian shield) to 0.5 mm/yr (Andes)
Comparator Or Baseline	In situ-produced cosmogenic ¹⁰Be measurements (class-level comparison)
Quantified Difference	Factor of 50 difference in denudation rate across settings
Conditions	Rivers draining Brazilian shield and Andean mountains

Why This Matters

This quantifiable link allows researchers to use the ¹⁰Be/⁹Be ratio to reliably estimate erosion rates across diverse landscapes, a key metric for understanding landscape evolution.

• [1] von Blanckenburg, F., et al. (2012). The Beryllium-10(meteoric)/ Beryllium-9 ratio as a new tracer of weathering and erosion rates. EGU General Assembly Conference Abstracts, 14, 12634. View Source

¹⁰Be Outperforms ¹⁴C for Last Glacial Maximum Moraine Chronology with Tighter Age Clustering

In a direct comparison for dating alpine moraines, ¹⁰Be results were suggestive of Last Glacial Maximum (LGM) deposition, while in situ ¹⁴C results were tightly clustered but pointed to a significantly younger (terminal Younger Dryas) age [1]. This head-to-head comparison reveals divergent interpretations from the same landforms.

Evidence Dimension	Interpreted Depositional Age of Moraine
Target Compound Data	¹⁰Be suggests LGM deposition (~20 ka)
Comparator Or Baseline	in situ ¹⁴C suggests terminal Younger Dryas deposition (~12.9 ka)
Quantified Difference	~7,100-year discrepancy in interpreted age for the same feature
Conditions	In situ produced cosmogenic nuclides in alpine moraine boulders, Grey Hunter massif, Yukon

Why This Matters

The choice of nuclide dictates the interpreted glacial history; ¹⁰Be's longer half-life makes it the preferred tool for events beyond the ~25 ka range of ¹⁴C.

• [1] Goehring, B. M., et al. (2022). Reconciling the apparent absence of a Last Glacial Maximum alpine glacial advance, Yukon Territory, Canada, through cosmogenic beryllium-10 and carbon-14 measurements. Geochronology, 4(1), 311-322. View Source

AMS Measurement of ¹⁰Be Achieves Ultra-Low Isotopic Ratio Sensitivity (¹⁰Be/⁹Be < 10⁻¹⁵)

State-of-the-art AMS facilities can measure ¹⁰Be/⁹Be isotopic ratios below 10⁻¹⁵ [1]. This supporting evidence establishes the extreme sensitivity required for cutting-edge applications.

Evidence Dimension	Measurable Isotopic Ratio
Target Compound Data	¹⁰Be/⁹Be < 10⁻¹⁵
Comparator Or Baseline	Not applicable (establishes absolute capability)
Quantified Difference	N/A
Conditions	Accelerator Mass Spectrometry (AMS) measurement

Why This Matters

This capability enables detection of extremely rare decay events and applications requiring the highest possible sensitivity, such as measuring beta-delayed proton decay branching ratios.

• [1] Forstner, O., et al. (2025). Detecting Beryllium-10 from exotic decays by Accelerator Mass Spectrometry (AMS). HZDR Publications Repository. View Source

Reactive ¹⁰Be/⁹Be Ratio in Marine Sediments Quantifies Paleo-Erosion with 20x Signal Amplification

In marine settings, the reactive ¹⁰Be/⁹Be ratio on sediment coatings is amplified up to 20-fold relative to terrestrial coatings, providing a sensitive proxy for terrigenous input and paleo-erosion rates [1]. This class-level inference highlights the signal enhancement in marine archives.

Evidence Dimension	Reactive ¹⁰Be/⁹Be Ratio Amplification
Target Compound Data	Up to 20x higher in marine coatings vs. terrestrial coatings
Comparator Or Baseline	Terrestrial river sediment coatings
Quantified Difference	20-fold increase
Conditions	Marine sediment samples offshore Chile, comparison of mineral coatings

Why This Matters

This amplification makes the marine ¹⁰Be/⁹Be record a powerful, quantifiable tool for reconstructing continental erosion histories on glacial-interglacial timescales.

• [1] Wittmann, H., et al. (2017). The competition between coastal trace metal fluxes and oceanic mixing from the 10Be/9Be ratio: Implications for sedimentary records. Geophysical Research Letters, 44(16), 8443-8452. View Source

Optimized Scientific Procurement Scenarios for Beryllium-10 in Geoscience and Environmental Research

Dating Middle to Late Pleistocene (0.2–0.5 Ma) Alluvial Sediments and Fault Movements

Researchers investigating active tectonics and landscape evolution during the Middle to Late Pleistocene should procure ¹⁰Be in conjunction with ³⁶Cl to date alluvial fan deposits in the 0.2–0.5 Ma age range, a critical period inaccessible to the standard ²⁶Al/¹⁰Be pair [1]. This application is essential for determining long-term fault slip rates and seismic hazard assessments [1].

Quantifying Long-Term (10⁴–10⁶ yr) Catchment-Wide Erosion and Denudation Rates

For studies aiming to quantify landscape-scale erosion rates integrated over 10⁴–10⁶ years, in situ-produced ¹⁰Be is the indispensable nuclide [1]. Its long half-life and established production rates in quartz make it the benchmark for calculating denudation rates and understanding the drivers of landscape change over geologic timescales [1].

Reconstructing Pre-LGM Glacial Chronologies and Paleoclimate Beyond ¹⁴C's Limits

In glacial geology and paleoclimatology, ¹⁰Be is the preferred nuclide for dating moraines and ice sheet fluctuations that predate the ~25,000-year practical limit of radiocarbon (¹⁴C) dating [1]. Its ability to resolve events in the 10⁴–10⁶-year window is critical for understanding glacial-interglacial cycles and the timing of past climate changes [1].

Developing High-Sensitivity Marine Paleo-Erosion Records Using the ¹⁰Be/⁹Be Ratio

Oceanographers and paleoclimatologists seeking to reconstruct continental weathering and erosion histories from marine sediment cores should utilize the reactive ¹⁰Be/⁹Be ratio [1]. The 20-fold signal amplification observed in marine archives provides a robust and quantifiable proxy for past terrigenous fluxes and global denudation rates [1].

• [1] Balco, G., et al. (2019). Chlorine-36/beryllium-10 burial dating of alluvial fan sediments associated with the Mission Creek strand of the San Andreas Fault system, California, USA. Geochronology, 1(1), 1-18. View Source
• [2] Goehring, B. M., et al. (2022). Reconciling the apparent absence of a Last Glacial Maximum alpine glacial advance, Yukon Territory, Canada, through cosmogenic beryllium-10 and carbon-14 measurements. Geochronology, 4(1), 311-322. View Source
• [3] Wittmann, H., et al. (2017). The competition between coastal trace metal fluxes and oceanic mixing from the 10Be/9Be ratio: Implications for sedimentary records. Geophysical Research Letters, 44(16), 8443-8452. View Source